Cas no 2171159-34-3 (2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetylazetidin-3-yl}acetic acid)

• Product Name: 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetylazetidin-3-yl}acetic acid
• CAS No: 2171159-34-3
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6004475
• PubChem ID: 165812072
• Update Time: 2025-10-05

2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetylazetidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetylazetidin-3-yl}acetic acid
• 2-{1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylacetyl]azetidin-3-yl}acetic acid
• 2171159-34-3
• EN300-1481905

• Inchi： 1S/C28H26N2O5/c31-25(32)14-18-15-30(16-18)27(33)26(19-8-2-1-3-9-19)29-28(34)35-17-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h1-13,18,24,26H,14-17H2,(H,29,34)(H,31,32)/t26-/m1/s1
• InChI Key： ZDRRTPWREKDSQI-AREMUKBSSA-N
• SMILES： O=C([C@@H](C1C=CC=CC=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CC(=O)O)C1

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetylazetidin-3-yl}acetic acid

2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetylazetidin-3-yl}acetic acid: A Comprehensive Overview

Compound CAS No 2171159-34-3, commonly referred to as 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetylazetidin-3-yl}acetic acid, is a complex organic compound with significant potential in the field of pharmaceuticals and biotechnology. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a phenyl substituent, and an azetidine ring. The presence of these functional groups makes it a versatile molecule with applications in drug delivery, enzyme inhibition, and bioconjugation.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the Fmoc-amino acid precursor. The Fmoc group is a well-known protecting group in peptide synthesis, and its inclusion in this molecule underscores its potential role in peptide-based drug design. Recent advancements in asymmetric synthesis have enabled the efficient construction of the chiral center at the azetidine ring, which is critical for the compound's biological activity. Researchers have employed various stereoselective methodologies, including organocatalysis and transition metal-catalyzed reactions, to achieve high enantiomeric excess in the synthesis of this compound.

The structural complexity of 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetylazetidin-3-yl}acetic acid has made it a valuable tool in the study of enzyme mechanisms and drug-target interactions. For instance, studies have shown that this compound can act as a potent inhibitor of certain proteases, making it a promising candidate for anti-inflammatory and antiviral therapies. Additionally, its ability to form stable bioconjugates has led to its exploration as a linker molecule in antibody-drug conjugates (ADCs), where it can facilitate the delivery of cytotoxic agents to specific cellular targets.

Recent research has also highlighted the potential of this compound in the development of biodegradable polymers for use in tissue engineering and regenerative medicine. The incorporation of the Fmoc group into polymer backbones has been shown to enhance their biocompatibility and degradation profiles, which are critical factors for medical applications. Furthermore, the phenyl substituent in this molecule contributes to its hydrophobicity, which can be advantageous in designing drug delivery systems that target specific tissues or organs.

In terms of pharmacokinetics, studies have demonstrated that compound CAS No 2171159-34-3 exhibits favorable absorption and distribution properties in preclinical models. Its ability to penetrate cellular membranes efficiently suggests that it could be effective in treating diseases where drug delivery across biological barriers is a challenge. However, further investigations are required to fully understand its metabolism and excretion pathways, which are essential for determining its suitability as a therapeutic agent.

The versatility of this compound is further evidenced by its application in diagnostic imaging. By incorporating radionuclides or fluorescent tags into its structure, researchers have developed imaging agents that can provide real-time visualization of biological processes at the molecular level. This capability has significant implications for early disease detection and personalized medicine.

In conclusion, compound CAS No 2171159-34-3, or 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetylazetidin-3-y}l}acetic acid, represents a cutting-edge molecule with diverse applications across multiple fields. Its unique structure, combined with advancements in synthetic methodologies and biological studies, positions it as a valuable asset in modern drug discovery and materials science. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative therapeutic strategies and diagnostic tools.